Cas no 898779-94-7 ((4-pentylphenyl)-(2-pyridyl)methanone)
898779-94-7 structure
Product Name:(4-pentylphenyl)-(2-pyridyl)methanone
CAS No:898779-94-7
MF:C17H19NO
MW:253.338864564896
MDL:MFCD07699252
CID:1948118
PubChem ID:24723569
Update Time:2025-09-27
(4-pentylphenyl)-(2-pyridyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-PENTYLBENZOYL)PYRIDINE
- (4-pentylphenyl)-(2-pyridyl)methanone
- LogP
- (4-pentylphenyl)-pyridin-2-ylmethanone
- 2-(3,4-DIHYDRO-3-OXO-2H-BENZO[B][1,4]THIAZIN-2-YL)ACETIC ACID
- AKOS016018652
- (4-Pentylphenyl)(pyridin-2-yl)methanone
- 898779-94-7
- MFCD07699252
- DTXSID20642007
-
- MDL： MFCD07699252
- Inchi： 1S/C17H19NO/c1-2-3-4-7-14-9-11-15(12-10-14)17(19)16-8-5-6-13-18-16/h5-6,8-13H,2-4,7H2,1H3
- InChI Key： CJANXBBEIJYIOR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CN=1)C1C=CC(=CC=1)CCCCC
Computed Properties
- Exact Mass: 253.14700
- Monoisotopic Mass: 253.146664230Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96000
- LogP: 4.04530
(4-pentylphenyl)-(2-pyridyl)methanone Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(4-pentylphenyl)-(2-pyridyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202554-1g |
2-(4-Pentylbenzoyl)pyridine |
898779-94-7 | 97% | 1g |
￡554.00 | 2022-03-01 | |
| Fluorochem | 202554-2g |
2-(4-Pentylbenzoyl)pyridine |
898779-94-7 | 97% | 2g |
￡837.00 | 2022-03-01 | |
| Fluorochem | 202554-5g |
2-(4-Pentylbenzoyl)pyridine |
898779-94-7 | 97% | 5g |
￡1702.00 | 2022-03-01 | |
| Chemenu | CM298811-1g |
2-(4-Pentylbenzoyl)pyridine |
898779-94-7 | 95% | 1g |
$569 | 2022-03-01 | |
| Matrix Scientific | 107281-1g |
2-(4-Pentylbenzoyl)pyridine, 97% |
898779-94-7 | 97% | 1g |
$517.00 | 2023-09-08 | |
| Matrix Scientific | 107281-2g |
2-(4-Pentylbenzoyl)pyridine, 97% |
898779-94-7 | 97% | 2g |
$739.00 | 2023-09-08 | |
| Matrix Scientific | 107281-5g |
2-(4-Pentylbenzoyl)pyridine, 97% |
898779-94-7 | 97% | 5g |
$1412.00 | 2023-09-08 | |
| A2B Chem LLC | AH88546-1g |
2-(4-Pentylbenzoyl)pyridine |
898779-94-7 | 97% | 1g |
$660.00 | 2024-04-19 | |
| A2B Chem LLC | AH88546-2g |
2-(4-Pentylbenzoyl)pyridine |
898779-94-7 | 97% | 2g |
$973.00 | 2024-04-19 | |
| A2B Chem LLC | AH88546-5g |
2-(4-Pentylbenzoyl)pyridine |
898779-94-7 | 97% | 5g |
$1932.00 | 2024-04-19 |
(4-pentylphenyl)-(2-pyridyl)methanone Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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